Cas no 62265-91-2 (1(2H)-Isoquinolinone, 7-methoxy-3-phenyl-)

• Product Name: 1(2H)-Isoquinolinone, 7-methoxy-3-phenyl-
• CAS No: 62265-91-2
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 451839
• PubChem ID: 11043195
• Update Time: 2025-04-19

1(2H)-Isoquinolinone, 7-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 7-methoxy-3-phenyl-
• 7-methoxy-3-phenyl-2H-isoquinolin-1-one
• 62265-91-2
• DTXSID40453112
• 7-Methoxy-3-phenylisoquinolin-1(2H)-one
• CTK2C3550

• Inchi： 1S/C16H13NO2/c1-19-13-8-7-12-9-15(11-5-3-2-4-6-11)17-16(18)14(12)10-13/h2-10H,1H3,(H,17,18)
• InChI Key： QXPFHKSOCALRAO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C3C=CC=CC=3)NC(C=2C=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines